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Compound of Interest

Compound Name: Hexaethyldisiloxane

Cat. No.: B1329380 Get Quote

In-Depth Technical Guide: Hexaethyldisiloxane
Audience: Researchers, scientists, and drug development professionals.

This technical guide provides core information on the chemical compound

Hexaethyldisiloxane, with a focus on its fundamental properties.

Chemical Identity and Properties
Hexaethyldisiloxane is a chemical compound classified as a siloxane.[1] It is also known by

other names including 1,1,1,3,3,3-Hexaethyldisiloxane, Bis(triethylsilyl) ether, and

triethyl(triethylsilyloxy)silane.[1][2][3] The compound's key identifiers and physicochemical

properties are summarized in the table below.
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Property Value Source(s)

CAS Number 994-49-0 [1][2][3][4][5][6][7]

Molecular Formula C12H30OSi2 [1][2][3][4][5][6][7][8]

Molecular Weight 246.54 g/mol [1][2][3][4][5][7][8]

Appearance
Transparent/Colorless to light

yellow liquid
[1][3]

Density 0.84 g/mL to 0.844 g/mL [1][2][3]

Melting Point -115 °C [1][2][3][6]

Boiling Point 231 °C - 234.5 °C [1][2][3][6]

Flash Point 77 °C - 87 °C [1][2][3][6]

Refractive Index 1.433 [1][2][3]

Water Solubility
Not miscible or difficult to mix

with water
[2][3][5]
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Experimental Data and Protocols
Currently, publicly available literature does not detail specific biological signaling pathways or

extensive drug development experimental protocols directly involving hexaethyldisiloxane. Its

primary documented use is as a pharmaceutical intermediate.[2][3] Researchers interested in

the application of this compound would likely need to develop bespoke experimental plans

based on their specific research objectives.

A general workflow for the characterization of a chemical compound like hexaethyldisiloxane
is outlined in the diagram below. This process illustrates the logical progression from initial

identification to further investigation of its properties.
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Compound Identification
(CAS: 994-49-0)

Property Determination
(Molecular Weight, etc.)

Purity Analysis
(e.g., Chromatography)

Application Screening
(e.g., as intermediate)

Toxicology & Safety Assessment

Click to download full resolution via product page

Workflow for Chemical Characterization.

Safety and Handling
Hexaethyldisiloxane is associated with hazard statements H315 (causes skin irritation), H319

(causes serious eye irritation), and H335 (may cause respiratory irritation).[4] Appropriate

personal protective equipment should be used when handling this chemical, and it should be

stored in a dry, room-temperature environment in a sealed container.[2][3] For detailed safety

information, it is recommended to consult the Safety Data Sheet (SDS) provided by the

supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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